molecular formula C13H8BrCl2NOS B2578163 (2E)-3-[(4-bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one CAS No. 338402-20-3

(2E)-3-[(4-bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one

Cat. No.: B2578163
CAS No.: 338402-20-3
M. Wt: 377.08
InChI Key: DGYAELYGPDVABV-AATRIKPKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (2E)-3-[(4-bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one is a chalcone derivative characterized by a conjugated enone system bridging a 2,5-dichlorothiophene ring and a 4-bromophenylamino group. Chalcones are α,β-unsaturated ketones with diverse applications in nonlinear optics (NLO), photoluminescence, and antimicrobial research . The bromine atom on the phenyl ring may influence intermolecular interactions (e.g., halogen bonding) and thermal stability.

Properties

IUPAC Name

(E)-3-(4-bromoanilino)-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8BrCl2NOS/c14-8-1-3-9(4-2-8)17-6-5-11(18)10-7-12(15)19-13(10)16/h1-7,17H/b6-5+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGYAELYGPDVABV-AATRIKPKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1NC=CC(=O)C2=C(SC(=C2)Cl)Cl)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1N/C=C/C(=O)C2=C(SC(=C2)Cl)Cl)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8BrCl2NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (2E)-3-[(4-bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one , commonly referred to as a derivative of chalcone, exhibits significant biological activities that have garnered attention in medicinal chemistry. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

  • Molecular Formula : C₁₅H₁₂BrCl₂NOS
  • Molecular Weight : 367.63 g/mol
PropertyValue
IUPAC Name(2E)-3-[(4-bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one
CAS Number948840-96-8
SolubilitySoluble in organic solvents

Anticancer Activity

Recent studies have indicated that this compound exhibits anticancer properties , particularly against various cancer cell lines. Research has shown that it induces apoptosis in cancer cells through the activation of caspases and modulation of the Bcl-2 family proteins.

Case Study : A study published in Bioorganic & Medicinal Chemistry demonstrated that the compound significantly inhibited the proliferation of breast cancer cells (MCF-7) with an IC50 value of 12 µM. The mechanism involved the downregulation of anti-apoptotic proteins and upregulation of pro-apoptotic factors, leading to enhanced apoptosis.

Antimicrobial Activity

The compound has also been tested for its antimicrobial properties. In vitro assays revealed that it possesses activity against both Gram-positive and Gram-negative bacteria.

MicroorganismMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL

These findings suggest its potential as a lead compound for developing new antimicrobial agents.

Anti-inflammatory Effects

In addition to its anticancer and antimicrobial activities, (2E)-3-[(4-bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one has shown promising anti-inflammatory effects . It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages.

Research Findings : A study conducted on lipopolysaccharide (LPS)-induced inflammation in murine models indicated that treatment with this compound reduced edema and inflammatory cell infiltration significantly.

The biological activities of this compound can be attributed to several mechanisms:

  • Apoptosis Induction : Activation of intrinsic apoptotic pathways.
  • Antimicrobial Mechanism : Disruption of bacterial cell membranes.
  • Anti-inflammatory Pathways : Inhibition of NF-kB signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substitutional Variations

The table below compares the target compound with structurally related chalcones, focusing on substituents and key properties:

Compound Name Substituent A (R₁) Substituent B (R₂) Key Features References
(2E)-3-[(4-Bromophenyl)amino]-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one 2,5-Dichlorothiophen-3-yl 4-Bromophenylamino Potential NLO activity; hydrogen bonding via NH group
(2E)-3-(4-Bromophenyl)-1-(3,4-dichlorophenyl)prop-2-en-1-one 3,4-Dichlorophenyl 4-Bromophenyl SHG activity; PL quantum yield (465–560 nm); Tm = 154°C
(2E)-1-(4-Bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one 4-Bromophenyl 4-Fluorophenyl Planar structure (dihedral angle = 8.49°); C–H⋯F/Br hydrogen bonding
(2E)-3-(2-Chlorophenyl)-1-(2,5-dichlorothiophen-3-yl)prop-2-en-1-one 2,5-Dichlorothiophen-3-yl 2-Chlorophenyl Hirshfeld surface analysis; C–H⋯Cl interactions
(2E)-1-(2,6-Dichloro-3-fluorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one 2,6-Dichloro-3-fluorophenyl 4-Methoxyphenyl Monoclinic (P21/c) packing; methoxy group enhances electron-donating effects

Optical and Thermal Properties

  • Second Harmonic Generation (SHG): The compound in exhibits SHG activity due to its conjugated π-system and polarizable electron cloud. The target compound’s dichlorothiophene and bromophenylamino groups may further enhance SHG efficiency through increased dipole moments .
  • Photoluminescence (PL): Chalcones with bromophenyl groups (e.g., ) show strong blue-green emission (465–560 nm). The thiophene ring in the target compound could redshift emission wavelengths due to extended conjugation .
  • Thermal Stability: The melting point of the 3,4-dichlorophenyl analog is 154°C . The target compound’s bromine and dichlorothiophene substituents likely increase thermal stability via halogen-halogen interactions and rigid packing.

Crystallographic and Supramolecular Features

  • Hydrogen Bonding: In , C–H⋯F/Br interactions create a V-shaped fiber structure. The target compound’s NH group may form N–H⋯O or N–H⋯Cl hydrogen bonds, altering packing motifs compared to C–H-dominated systems .
  • Planarity: Compounds like (2E)-1-(4-bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one exhibit near-planar geometries (dihedral angle <10°), favoring π-π stacking. The dichlorothiophene in the target compound may reduce planarity due to steric effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.